2-Ethyl-4-methyl-1,3-dithiolane
Overview
Description
2-Ethyl-4-methyl-1,3-dithiolane is a chemical compound with the empirical formula C6H12S2 . It has a molecular weight of 148.29 . It is used in flavors and fragrances , and it has organoleptic properties of garlic, horseradish, onion, and sulfurous .
Molecular Structure Analysis
The IUPAC Standard InChI for this compound isInChI=1S/C6H12S2/c1-3-6-7-4-5 (2)8-6/h5-6H,3-4H2,1-2H3 . This structure is also available as a 2d Mol file . Physical and Chemical Properties Analysis
This compound has a molecular weight of 148.29 . It is used in flavors and fragrances , and it has organoleptic properties of garlic, horseradish, onion, and sulfurous .Scientific Research Applications
Synthesis and Chemical Reactions
2-Ethyl-4-methyl-1,3-dithiolane plays a role in the synthesis of active methylene compounds. Tanimoto et al. (1978) demonstrated the reaction of 2-ethoxy-1,3-dithiolane with various active methylene compounds, facilitating the introduction of a 1,3-dithiolan-2-yl group into these compounds (Tanimoto, Matsumura, Sugimoto, & Okano, 1978).
Synthesis of Dithiolanes
Research by Tian Hong-yu (2005) involved synthesizing ethyl-2-methyl-1,3-dithiolane, highlighting the process of synthesizing different 1,3-dithiolanes from 1,2-ethanedithiol and ketones (Tian, 2005).
Flavoring Compounds Synthesis
A 2006 study by Tian Hong-yu focused on synthesizing 2-ethyl-2-methyl-1,3-dithiolane as a flavoring compound, using 1,2-ethanedithiol and 2-butanone, catalyzed by p-toluenesulfonic acid (Tian, 2006).
Material Design and Functionalization
- Dynamic Covalent Materials: In the field of material science, 1,2-dithiolane derivatives are used to create dynamic and responsive networks. Zhang and Waymouth (2017) provided insights into the self-assembly and gelation behavior of polymers with dithiolane functionalities, useful in designing adaptable materials (Zhang & Waymouth, 2017).
Conformational and Structural Analysis
- Conformational Analysis: Keskinen et al. (1973) studied the conformational aspects of 2-alkyl-4-methyl- and 2-alkyl-2,4-dimethyl-1,3-dithiolans, contributing to our understanding of the flexibility and structural properties of these molecules (Keskinen, Nikkilä, & Pihlaja, 1973).
Safety and Hazards
2-Ethyl-4-methyl-1,3-dithiolane is classified as a combustible liquid (Category 4, H227) according to the GHS Classification in accordance with 29 CFR 1910 (OSHA HCS) . It has a flash point of 171.5 °F (77.5 °C) . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used to extinguish .
Properties
IUPAC Name |
2-ethyl-4-methyl-1,3-dithiolane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12S2/c1-3-6-7-4-5(2)8-6/h5-6H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYBVIKJOGRMFFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1SCC(S1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70336181 |
Source
|
| Record name | 2-ethyl-4-methyl-1,3-dithiolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70336181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17564-27-1 |
Source
|
| Record name | 2-Ethyl-4-methyl-1,3-dithiolane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017564271 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-ethyl-4-methyl-1,3-dithiolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70336181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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